molecular formula C11H15BrO B8371094 4-Bromophenethyl alcohol, n-propyl ether

4-Bromophenethyl alcohol, n-propyl ether

Cat. No. B8371094
M. Wt: 243.14 g/mol
InChI Key: PXGBYOHKVLEGFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromophenethyl alcohol, n-propyl ether is a useful research compound. Its molecular formula is C11H15BrO and its molecular weight is 243.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Bromophenethyl alcohol, n-propyl ether suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Bromophenethyl alcohol, n-propyl ether including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Bromophenethyl alcohol, n-propyl ether

Molecular Formula

C11H15BrO

Molecular Weight

243.14 g/mol

IUPAC Name

1-bromo-4-(2-propoxyethyl)benzene

InChI

InChI=1S/C11H15BrO/c1-2-8-13-9-7-10-3-5-11(12)6-4-10/h3-6H,2,7-9H2,1H3

InChI Key

PXGBYOHKVLEGFN-UHFFFAOYSA-N

Canonical SMILES

CCCOCCC1=CC=C(C=C1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of sodium hydride (66%, 360 mg, 15 mmol) and tetrahydrofuran (10 mL) was added 2-(4-bromophenyl)ethanol (1.5 g, 7.5 mmol) on an ice bath, the solution was stirred at room temperature for 1 hour. 1-Iodopropane (1.5 mL, 15 mmol) and N,N-dimethylformamide (10 mL) were added to the reaction solution on an ice bath, and the solution was stirred overnight at 45° C. The reaction solution was partitioned with water (100 mL) and heptane (200 mL). The organic layer was separated, and washed with brine. this solvent was evaporated in vacuo, the residue was purified by silica gel column chromatography (heptane:ethyl acetate=30:1), and the title compound (0.80 g, 3.3 mmol, 44%) was obtained as a colorless oil.
Quantity
360 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
1.5 g
Type
reactant
Reaction Step Two
Quantity
1.5 mL
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three
Yield
44%

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